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Compound of Interest

Compound Name: Desmethylmisonidazole

Cat. No.: B077024 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Desmethylmisonidazole. The following procedures

are based on established safety protocols for hazardous chemicals and related nitroimidazole

compounds, ensuring a secure laboratory environment.

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the primary defense against

exposure to hazardous substances like Desmethylmisonidazole. All personnel must be

trained in the proper donning and doffing of PPE.[1] Disposable PPE should not be reused.[2]

Recommended PPE for Handling Desmethylmisonidazole:

Gloves: Two pairs of chemotherapy-grade gloves that meet the American Society for Testing

and Materials (ASTM) D6978 standard are required.[1] When working with solutions, ensure

the glove material is resistant to the solvent being used.

Gown: An impervious, long-sleeved gown that closes in the back should be worn.[1] Gowns

should be shown to resist permeability by hazardous drugs.[2]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. In

situations with a risk of splashing, a full-face shield should be used.
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Respiratory Protection: For handling powders or when there is a risk of aerosolization

outside of a containment primary engineering control (C-PEC), a NIOSH-approved respirator

(e.g., N95) is necessary.[3]

Shoe Covers: Disposable shoe covers should be worn to prevent the tracking of

contaminants out of the laboratory.

Operational Plan for Safe Handling
All handling of Desmethylmisonidazole should occur in a designated area, preferably within a

chemical fume hood or a Class II Biosafety Cabinet, to minimize inhalation exposure.[3][4]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the work area is clean and uncluttered. All necessary

equipment and supplies, including waste containers, should be within easy reach inside the

containment area.

Donning PPE: Put on all required PPE in the correct order (gown, shoe covers, hair cover,

mask, eye protection, and then gloves - inner pair tucked under the gown cuff, outer pair

over the cuff).

Weighing and Reconstitution: If working with a powder, conduct all weighing and

reconstitution activities within a chemical fume hood or a ventilated balance safety enclosure

to prevent inhalation of airborne particles. Use a disposable liner on the balance to contain

any spills.

Handling Solutions: When working with solutions of Desmethylmisonidazole, handle them

carefully to avoid splashes and aerosol generation. Use a closed system transfer device

(CSTD) when possible to minimize exposure during transfers.

Post-Handling: After handling is complete, decontaminate all work surfaces with an

appropriate cleaning agent.

Doffing PPE: Remove PPE in a manner that avoids self-contamination. The outer gloves

should be removed first and disposed of as hazardous waste. The gown and other PPE
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should be removed before exiting the work area. Wash hands thoroughly with soap and

water after removing all PPE.[1]

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water for at least 15 minutes. Seek medical attention.[5]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7]

Spill: Evacuate the immediate area. For small spills, trained personnel wearing appropriate

PPE can clean the spill using an absorbent material. For large spills, evacuate the laboratory

and contact the institution's Environmental Health and Safety (EHS) department.[8]

Disposal Plan
All waste contaminated with Desmethylmisonidazole must be treated as hazardous chemical

waste.[4]

Waste Segregation and Disposal:

Sharps: Needles and syringes that have contacted Desmethylmisonidazole must be

disposed of in a designated sharps container for hazardous chemical waste. Do not recap

needles.[9]

Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), absorbent pads, and other

disposable items should be collected in a clearly labeled, leak-proof container designated for

hazardous chemical waste.[4][9]
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Liquid Waste: Unused solutions or waste generated during experiments should be collected

in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with

other waste streams.[9]

Labeling and Storage: All waste containers must be clearly labeled with "Hazardous Waste"

and the chemical name "Desmethylmisonidazole".[4] Store waste in a designated satellite

accumulation area within the laboratory until it is collected by the EHS department.[4]

Quantitative Data for Related Compounds
While specific quantitative data for Desmethylmisonidazole is not readily available, the

following table provides information for a related compound, 2-Methylimidazole, which can

serve as a reference.

Property Value

Melting Point/Range 142 - 145 °C / 288 - 293 °F[6]

Boiling Point/Range 270 °C / 518 °F @ 760 mmHg[6]

Flash Point 155 °C / 311 °F[6]

pH 10.5 (10% aqueous solution)[6]
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Workflow for Handling Desmethylmisonidazole
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Caption: Logical workflow for the safe handling and disposal of Desmethylmisonidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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